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Compound of Interest

Compound Name: 5-Dodecene

cat. No.: B1336143

This technical guide provides an in-depth overview of 5-Dodecene, a long-chain alkene of
interest to researchers, scientists, and professionals in drug development and chemical
synthesis. This document covers its chemical and physical properties, detailed stereoselective
synthetic protocols, spectroscopic characterization, potential applications, and safety and
handling information.

Chemical and Physical Properties

5-Dodecene is an unsaturated hydrocarbon with the chemical formula Ci2Hza. It exists as two
geometric isomers, (Z)-5-Dodecene (cis) and (E)-5-Dodecene (trans), each with distinct
physical and spectroscopic properties. The CAS Registry Numbers for the isomers are 7206-
28-2 for the (Z)-isomer and 7206-16-8 for the (E)-isomer.[1][2]

Table 1: General and Physical Properties of 5-Dodecene

Isomers
Property (Z2)-5-Dodecene (E)-5-Dodecene
CAS Registry Number 7206-28-2[1] 7206-16-8[2]
Molecular Formula C12H24[1] C12H24[2]
Molecular Weight 168.32 g/mol [1] 168.32 g/mol [2]
Boiling Point 71 °C @ 10 mmHg No data available
Density 0.76 g/cm? (estimate) No data available
Refractive Index 1.4310-1.4350 (estimate) No data available
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Table 2: Gas Chromatography Data for 5-Dodecene
Isomers

Kovats Retention Index .
Kovats Retention Index

Isomer (Standard Non-Polar

(Standard Polar Column)

Column)

1233, 1235, 1237, 1238, 1240,
(2)-5-Dodecene 1188, 1187, 1176][3]

1241, 1242, 1244, 1246]3]

1231, 1232, 1233, 1234, 1237,
(E)-5-Dodecene 1189, 1188, 1181[3]

1238, 1239, 1240[3]

Experimental Protocols: Stereoselective Synthesis

The Wittig reaction is a robust and widely used method for the synthesis of alkenes from
aldehydes or ketones. The stereochemical outcome of the reaction can be controlled to
selectively produce either the (Z) or (E) isomer of 5-dodecene.

Synthesis of (Z)-5-Dodecene via Standard Wittig
Reaction

Non-stabilized phosphorus ylides, under salt-free conditions, typically react with aldehydes to
produce (Z)-alkenes with high selectivity.[4][5][6] The synthesis of (Z)-5-dodecene can be
achieved by reacting heptanal with pentyltriphenylphosphonium ylide.

Materials:

e 1-Bromopentane

Triphenylphosphine (PPhs)

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Heptanal
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Saturated aqueous ammonium chloride (NH4Cl)

Diethyl ether

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography

Hexane
Procedure:

o Preparation of Pentyltriphenylphosphonium Bromide: In a round-bottom flask, dissolve 1-
bromopentane (1.0 eq) and triphenylphosphine (1.0 eq) in anhydrous toluene. Heat the
mixture at reflux for 24 hours. Cool the reaction to room temperature, and collect the
resulting white precipitate by filtration. Wash the solid with cold diethyl ether and dry under
vacuum to yield pentyltriphenylphosphonium bromide.

 Ylide Formation: Suspend pentyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF
under an inert atmosphere (e.g., argon) and cool to 0 °C. Add n-butyllithium (1.05 eq)
dropwise. The formation of the deep red-colored ylide indicates a successful reaction. Stir
the mixture at room temperature for 1 hour.

» Wittig Reaction: Cool the ylide solution to -78 °C and add a solution of heptanal (1.0 eq) in
anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir overnight.

e Workup and Purification: Quench the reaction with a saturated aqueous solution of NH4ClI.
Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with
brine, and dry over anhydrous MgSOQOa. Filter and concentrate the solution under reduced
pressure. The crude product contains the desired (Z)-5-dodecene and triphenylphosphine
oxide as a major byproduct. Purify the crude product by flash column chromatography on
silica gel using hexane as the eluent to isolate pure (Z)-5-dodecene.
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Caption: Experimental workflow for the synthesis of (Z)-5-Dodecene.

Synthesis of (E)-5-Dodecene via the Schlosser
Modification of the Wittig Reaction

To obtain the thermodynamically more stable (E)-alkene from a non-stabilized ylide, the
Schlosser modification is employed.[7][8][9][10] This involves the in-situ epimerization of the
initially formed cis-betaine intermediate to the more stable trans-betaine before elimination.

Materials:
e Pentyltriphenylphosphonium bromide
e Anhydrous tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) in hexanes
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e Heptanal

 Phenyllithium (PhLi)

« tert-Butanol

e Saturated aqueous ammonium chloride (NH4Cl)
 Diethyl ether

¢ Anhydrous magnesium sulfate (MgSOQOa)

« Silica gel for column chromatography

e Hexane

Procedure:

e Ylide Formation: Prepare the pentyltriphenylphosphonium ylide from
pentyltriphenylphosphonium bromide and n-butyllithium in anhydrous THF as described in
section 2.1.

« Initial Reaction: Cool the ylide solution to -78 °C and add a solution of heptanal (1.0 eq) in
anhydrous THF dropwise. Stir the mixture at this temperature for 1 hour.

o Epimerization: Add a solution of phenyllithium (1.1 eq) dropwise to the reaction mixture at
-78 °C. Allow the mixture to warm to -30 °C and stir for 30 minutes. This step facilitates the
epimerization to the more stable threo-lithiobetaine.

e Protonation and Elimination: Cool the reaction mixture back to -78 °C and add tert-butanol
(1.2 eq). Allow the reaction to warm to room temperature and stir overnight.

o Workup and Purification: Follow the same workup and purification procedure as described in
section 2.1 to isolate pure (E)-5-dodecene.
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Caption: Experimental workflow for the synthesis of (E)-5-Dodecene.

Spectroscopic Characterization

The (Z) and (E) isomers of 5-dodecene can be distinguished by their characteristic signals in
1H NMR, 13C NMR, and IR spectroscopy.

Table 3: Expected Spectroscopic Data for 5-Dodecene
Isomers
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Spectroscopic

Expected Value for

Expected Value for

Feature
Method (Z2)-5-Dodecene (E)-5-Dodecene
Vinylic Protons ~5.3-5.4 ppm ~5.4-5.5 ppm
14 NMR y | pp | pp
(CH=CH) (multiplet) (multiplet)
Allylic Protons (=C- ~2.0-2.1 ppm ~1.9-2.0 ppm
CH2) (multiplet) (multiplet)
13C NMR Vinylic Carbons (C=C) ~129-131 ppm ~130-132 ppm
Allylic Carbons (=C-C)  ~27-29 ppm ~32-34 ppm
~1650-1660 cm~1 ~1670-1675 cm™1
IR Spectroscopy C=C Stretch

(weak)

(weak)

=C-H Stretch

~3010-3030 cm™*

~3010-3030 cm™1

=C-H Bend (out-of-

plane)

~675-730 cm1
(strong)

~960-975 cm~1
(strong)[11]

Biological Activity and Applications

Long-chain alkenes, including dodecene isomers, are known to be components or
intermediates in the synthesis of insect pheromones.[12][13][14] For example, derivatives of
dodecenol are pheromone components for various Lepidoptera species.[14] The specific
biological role of 5-dodecene itself is not extensively documented in publicly available
literature; however, its structural motifs are relevant to the synthesis of biologically active
molecules. Its primary application in a research setting is as a synthetic intermediate and as a
reference compound in analytical studies, such as the analysis of complex hydrocarbon
mixtures by GC-MS.[15]

Safety and Handling

5-Dodecene is a combustible liquid and may be fatal if swallowed and enters airways.[16] It
should be handled in a well-ventilated area, away from heat, sparks, and open flames.
Personal protective equipment, including safety goggles, chemical-resistant gloves, and a lab
coat, should be worn.
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First Aid Measures:

If inhaled: Move the victim to fresh air.

In case of skin contact: Remove contaminated clothing and rinse skin with plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes.

If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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